Cas no 137499-45-7 (N'-hydroxy-2-(pyridin-3-yl)ethanimidamide)

• Product Name: N'-hydroxy-2-(pyridin-3-yl)ethanimidamide
• CAS No: 137499-45-7
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD07368793
• CID: 2110146
• PubChem ID: 9648379
• Update Time: 2025-06-13

N'-hydroxy-2-(pyridin-3-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-3-Pyridineethanimidamide
• N'-hydroxy-2-pyridin-3-ylethanimidamide
• N'-HYDROXY-2-(PYRIDIN-3-YL)ETHANIMIDAMIDE
• 137499-45-7
• N-Hydroxy-2-(pyridin-3-yl)acetimidamide
• 3-Pyridineethanimidamide, N-hydroxy-
• SCHEMBL3524137
• EN300-112128
• AKOS000158156
• 261735-05-1
• N'-hydroxy-2-(pyridin-3-yl)ethanimidamide

• MDL： MFCD07368793
• Inchi： 1S/C7H9N3O/c8-7(10-11)4-6-2-1-3-9-5-6/h1-3,5,11H,4H2,(H2,8,10)
• InChI Key： ZEONASHSZKLJGT-UHFFFAOYSA-N
• SMILES： O/N=C(/CC1C=NC=CC=1)\N

Computed Properties

• Exact Mass: 151.075
• Monoisotopic Mass: 151.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: _0.5
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 153 °C (二异丙醚)
• Boiling Point: 380.9±44.0 °C at 760 mmHg
• Flash Point: 184.1±28.4 °C
• LogP: 1.07080
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N'-hydroxy-2-(pyridin-3-yl)ethanimidamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N'-hydroxy-2-(pyridin-3-yl)ethanimidamide

Comprehensive Overview of N'-hydroxy-2-(pyridin-3-yl)ethanimidamide (CAS No. 137499-45-7)

N'-hydroxy-2-(pyridin-3-yl)ethanimidamide (CAS No. 137499-45-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 137499-45-7, features a pyridine ring coupled with an ethanimidamide group, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug development, especially in the design of enzyme inhibitors and small-molecule therapeutics.

The growing interest in N'-hydroxy-2-(pyridin-3-yl)ethanimidamide is reflected in the increasing number of searches related to its synthetic pathways, biological activity, and industrial applications. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a subject of study for its potential to interact with specific biological targets. Its pyridine moiety is particularly noteworthy, as pyridine derivatives are widely used in medicinal chemistry due to their ability to enhance bioavailability and metabolic stability.

In recent years, the demand for high-purity chemical intermediates like CAS 137499-45-7 has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's role in the development of novel inhibitors for diseases such as cancer and inflammatory disorders has been a hot topic in scientific forums. Additionally, its potential use in agrochemical research has sparked discussions about sustainable farming practices and eco-friendly pest control solutions.

From a technical standpoint, N'-hydroxy-2-(pyridin-3-yl)ethanimidamide is characterized by its molecular stability and reactivity, which make it suitable for various cross-coupling reactions and catalytic processes. These properties align with the current trend toward green chemistry, where researchers prioritize efficient, low-waste synthetic methods. The compound's solubility profile and thermal properties are also critical factors in its applicability across different industries.

As the scientific community continues to explore the potential of CAS 137499-45-7, questions about its scalable synthesis, toxicity profile, and regulatory status remain at the forefront. These topics are frequently searched in academic and industrial databases, highlighting the need for comprehensive studies on this compound. Future research may focus on optimizing its production methods and expanding its utility in bioconjugation and material science applications.

In summary, N'-hydroxy-2-(pyridin-3-yl)ethanimidamide (CAS No. 137499-45-7) represents a promising area of study at the intersection of organic chemistry and life sciences. Its versatility and potential for innovation make it a compound worth watching in the coming years, particularly as industries strive to meet the demands of sustainable development and cutting-edge technology.